Cas no 873537-43-0 (4-Piperidinol, 1-[(3-nitrophenyl)sulfonyl]-)

• Product Name: 4-Piperidinol, 1-[(3-nitrophenyl)sulfonyl]-
• CAS No: 873537-43-0
• MF: C₁₁H₁₄N₂O₅S
• MW: 286.304261684418
• CID: 1878972
• PubChem ID: 43502863
• Update Time: 2025-04-21

4-Piperidinol, 1-[(3-nitrophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 1-[(3-nitrophenyl)sulfonyl]-
• DB-161979
• 873537-43-0
• 1-[(3-nitrophenyl)sulfonyl]-4-piperidinol
• AKOS005889475
• SCHEMBL853015

• Inchi： 1S/C11H14N2O5S/c14-10-4-6-12(7-5-10)19(17,18)11-3-1-2-9(8-11)13(15)16/h1-3,8,10,14H,4-7H2
• InChI Key： RDALNSZTLAHLGY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(N1CCC(CC1)O)(=O)=O

Computed Properties

• Exact Mass: 286.06234272Da
• Monoisotopic Mass: 286.06234272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 112Ų